Cas no 83785-12-0 (Dimethyl 2,2'-(2-nitro-1,4-phenylene)bis(oxy)diacetate)

• Product name: Dimethyl 2,2'-(2-nitro-1,4-phenylene)bis(oxy)diacetate
• CAS No: 83785-12-0
• MF: C₁₂H₁₃NO₈
• MW: 299.233524084091
• MDL: MFCD07800536
• CID: 4717335

Dimethyl 2,2'-(2-nitro-1,4-phenylene)bis(oxy)diacetate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]diacetate
• Dimethyl 2,2'-((2-nitro-1,4-phenylene)bis(oxy))diacetate
• methyl 2-[4-(2-methoxy-2-oxoethoxy)-3-nitrophenoxy]acetate
• STK736603
• R9877
• A4118/0175588
• dimethyl 2,2'-[(2-nitrobenzene-1,4-diyl)bis(oxy)]diacetate
• methyl 2-[4-(2-methoxy-2-oxoethoxy)-2-nitrophenoxy]acetate
• acetic acid, 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]bis-, dimethyl ester
• Dimethyl 2,2'-(2-nitro-1,4-phenylene)bis(oxy)diacetate

• MDL： MFCD07800536
• Inchi： 1S/C12H13NO8/c1-18-11(14)6-20-8-3-4-10(9(5-8)13(16)17)21-7-12(15)19-2/h3-5H,6-7H2,1-2H3
• InChI Key： VKSRMFSVFZGLSP-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=CC=1[N+](=O)[O-])OCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 380
• Topological Polar Surface Area: 117
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives